Cas no 371206-49-4 (2-chloro-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide)

• Product Name: 2-chloro-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide
• CAS No: 371206-49-4
• MF: C₁₈H₁₃ClN₆O
• MW: 364.788421392441
• CID: 6494499
• PubChem ID: 7822100
• Update Time: 2025-05-25

2-chloro-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide
• 2-chloro-N'-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
• F1887-0015
• AB00677577-01
• 371206-49-4
• AKOS002326560
• 2-chloro-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
• 2-chloro-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide

• Inchi： 1S/C18H13ClN6O/c19-15-9-5-4-8-13(15)18(26)24-23-16-14-10-22-25(17(14)21-11-20-16)12-6-2-1-3-7-12/h1-11H,(H,24,26)(H,20,21,23)
• InChI Key： BJPOEFKYSNVALU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NNC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O

Computed Properties

• Exact Mass: 364.0839368g/mol
• Monoisotopic Mass: 364.0839368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-chloro-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide

Comprehensive Overview of 2-chloro-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide (CAS No. 371206-49-4)

The compound 2-chloro-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide (CAS No. 371206-49-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core linked to a benzohydrazide moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles.

In recent years, the demand for novel heterocyclic compounds like 2-chloro-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide has surged due to their versatility in medicinal chemistry. The compound’s chlorobenzene and hydrazide functional groups contribute to its reactivity, enabling it to interact with biological targets such as enzymes and receptors. This aligns with the growing trend of targeting small-molecule inhibitors for therapeutic development, a hot topic in cancer research and autoimmune disease studies.

The synthesis of CAS No. 371206-49-4 involves multi-step organic reactions, including condensation and cyclization processes. Its pyrazolopyrimidine scaffold is structurally similar to purine bases, which explains its affinity for ATP-binding sites in proteins. This property has led to its exploration in signal transduction modulation, a subject often queried in biochemical databases and drug design forums. The compound’s phenyl group further enhances its lipophilicity, improving membrane permeability—a critical factor in bioavailability optimization.

From an industrial perspective, 2-chloro-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide is also studied for its potential in material science applications. Its conjugated π-system and rigid structure make it a candidate for organic semiconductors or fluorescent probes, addressing the rising interest in smart materials. These applications are frequently searched alongside terms like molecular electronics and biocompatible sensors, reflecting cross-disciplinary relevance.

Quality control and analytical characterization of CAS No. 371206-49-4 typically employ techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Researchers emphasize purity assessment due to the compound’s sensitivity to environmental factors like humidity and light. This aligns with the broader industry focus on QC/QA protocols for high-value intermediates, a recurring theme in pharmaceutical manufacturing discussions.

In summary, 2-chloro-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide represents a multifaceted compound with applications spanning drug development and advanced materials. Its structural features and functional groups continue to inspire research, particularly in areas like kinase inhibition and molecular imaging. As scientific inquiries evolve, this compound remains a subject of enduring interest, bridging gaps between chemistry, biology, and nanotechnology.